Pyrazolo[1,5-a]pyridin-6-amine

• IUPAC Name: pyrazolo[1,5-a]pyridin-6-amine
• InChI: InChI=1S/C7H7N3/c8-6-1-2-7-3-4-9-10(7)5-6/h1-5H,8H2
• InChI Key: JNXVFQOADYWAHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1=CC=N2)N
• Molecular Formula: C7H7N3
• Molecular Weight: 133.15 g/mol

Description

Pyrazolo[1,5-a]pyridin-6-amine is a useful research compound. Its molecular formula is C7H7N3 and its molecular weight is 133.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrazolo[1,5-a]pyridin-6-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrazolo[1,5-a]pyridin-6-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Regioselective Functionalization : Pyrazolo[1,5-a]pyridin-6-amine can be regioselectively functionalized using Mg- and Zn-TMP bases, leading to the development of polysubstituted heterocycles (Balkenhohl et al., 2018).

• Potential Anticancer Agents : Novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, starting from pyrazolo[1,5-a]pyridin-6-amine, have been synthesized and shown to exhibit promising anticancer activity against several cancer cell lines (Chavva et al., 2013).

• Anti-Mycobacterial Activity : Pyrazolo[1,5-a]pyrimidin-7-amines derived from pyrazolo[1,5-a]pyridin-6-amine have been found to be potent inhibitors of mycobacterial ATP synthase, showing potential for the treatment of Mycobacterium tuberculosis (Sutherland et al., 2022).

• Sonochemical Synthesis : A sonochemical synthetic strategy for pyrazolo[1,5-a]pyridine derivatives has been developed, allowing for the efficient and convenient synthesis of these compounds (Ibrahim et al., 2019).

• PI3 Kinase Inhibition : Pyrazolo[1,5-a]pyridines with improved aqueous solubility have been developed as p110α-selective PI3 kinase inhibitors, showing good activity in cellular assays (Kendall et al., 2017).

• Synthesis in Green Media : Synthesis of pyrazolo[3,4-b]pyridine-6(7H)-one derivatives using polyethylene glycol (PEG)-400 as a reaction medium has been demonstrated, highlighting an environmentally friendly approach (Zhong et al., 2013).